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Compound of Interest

Compound Name: Disperse blue 291G

Cat. No.: B1345536

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Blue 291, a monoazo dye, is utilized in various applications, including textile dyeing
and printing.[1][2] Its utility in diverse industrial and research settings is significantly influenced
by its solubility characteristics in different organic solvents. Understanding these properties is
crucial for optimizing reaction conditions, developing new formulations, and conducting
toxicological studies. This technical guide provides a comprehensive overview of the known
solubility properties of Disperse Blue 291 and outlines a detailed experimental protocol for its
guantitative determination. While specific quantitative solubility data for Disperse Blue 291 in a
wide range of organic solvents is not readily available in public literature[3], this guide
consolidates qualitative information and provides a robust framework for researchers to
generate this critical data in-house.

Physicochemical Properties of Disperse Blue 291

A foundational understanding of the physicochemical properties of Disperse Blue 291 is
essential for predicting its solubility behavior.
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Property Value Source
Molecular Formula C19H21BrNeOs [2][3]
Molecular Weight 509.31 g/mol [3114]
Appearance Dark blue tiny particles [2]
Boiling Point 700.4 °C at 760 mmHg [3]
XLogP3-AA 4.1 [4]

Qualitative Solubility Data

Disperse dyes, by their nature, are characterized by low water solubility and good solubility in
organic solvents.[5][6] Based on general principles of "like dissolves like" and information on
similar dyes, a qualitative solubility profile for Disperse Blue 291 can be inferred. One study
noted the use of acetone and DMSO as solvents for Disperse Blue 291, implying some degree
of solubility in these polar aprotic solvents.[7]

Expected Qualitative

Solvent Class Specific Solvents o
Solubility
] Acetone, Dimethyl Sulfoxide
Polar Aprotic Soluble[7]
(DMSO0)
Alcohols Methanol, Ethanol Likely Soluble
Ketones Methyl Ethyl Ketone (MEK) Likely Soluble
Esters Ethyl Acetate, Butyl Acetate Likely Soluble
Aromatic Hydrocarbons Toluene, Xylene Limited to Insoluble
Aliphatic Hydrocarbons Hexane, Heptane Insoluble

Experimental Protocols for Quantitative Solubility
Determination
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To obtain precise solubility data, a systematic experimental approach is necessary. The
following protocol outlines a reliable gravimetric method for determining the solubility of
Disperse Blue 291 in various organic solvents.

Objective: To quantitatively determine the saturation solubility of Disperse Blue 291 in a specific
organic solvent at a defined temperature.

Materials:

» Disperse Blue 291

¢ Selected organic solvents (analytical grade)

o Glass vials with tight-sealing caps

e Thermostatic shaker or incubator

e Syringes and syringe filters (0.45 pum)

e Pre-weighed volumetric flasks

e Analytical balance

e Oven or vacuum oven

» Desiccator

Procedure:

o Preparation of Saturated Solution:
o Add an excess amount of Disperse Blue 291 to a glass vial.
o Accurately pipette a known volume of the chosen organic solvent into the vial.
o Seal the vial tightly to prevent solvent evaporation.

o Equilibration:
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o Place the vial in a thermostatic shaker set to the desired temperature (e.g., 25 °C, 37 °C).

o Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is
reached. It is advisable to perform a preliminary study to determine the minimum time
required to achieve equilibrium.

o Sample Collection and Filtration:

o Allow the vial to stand undisturbed at the set temperature for at least 2 hours to permit
undissolved solids to settle.

o Carefully withdraw a known volume of the supernatant using a syringe.

o Immediately attach a 0.45 um syringe filter and dispense the clear, saturated solution into
a pre-weighed, clean, and dry volumetric flask.

e Gravimetric Analysis:

o

Record the exact volume of the filtered saturated solution.

o Place the volumetric flask in an oven at a temperature sufficient to evaporate the solvent
without degrading the dye. A vacuum oven is recommended for heat-sensitive compounds
or high-boiling point solvents.

o Once all the solvent has evaporated, cool the flask to room temperature in a desiccator.
o Weigh the flask containing the dried dye residue on an analytical balance.
o Repeat the drying and weighing cycles until a constant weight is achieved.

» Calculation of Solubility:

o Calculate the mass of the dissolved Disperse Blue 291 by subtracting the initial weight of
the empty flask from the final constant weight.

o The solubility (S) can be expressed in various units, such as grams per liter (g/L) or
milligrams per milliliter (mg/mL), using the following formula:
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S (g/L) = (Mass of dried dye (g)) / (Volume of filtered solution (L))
Safety Precautions:
o Always work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

o Consult the Safety Data Sheets (SDS) for Disperse Blue 291 and all organic solvents used in
the experiment.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of Disperse Blue 291.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

1. Preparation

Add excess Disperse Blue 291 to vial

\

Add known volume of organic solvent

\

Seal vial

2. Equi%}bration

Agitate in thermostatic shaker
(e.g., 24-48h at constant T)

3. Samplin%'& Filtration

Settle undissolved solid

\

Withdraw supernatant with syringe

\

Filter through 0.45 pm filter
into pre-weighed flask

4. Gravirne{;ic Analysis

Evaporate solvent

A4

Cool in desiccator

\

Weigh flask with dried dye

\

Repeat drying and weighing
until constant weight

5. Calaulation
Y

Calculate mass of dissolved dye

\

Calculate solubility (e.g., g/L)
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Caption: Workflow for Quantitative Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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